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Cat. No.: B1671836 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sulindac is a non-steroidal anti-inflammatory drug (NSAID) that is administered as an inactive

prodrug. In the body, it undergoes metabolic activation to its pharmacologically active sulfide

metabolite. Concurrently, sulindac is also irreversibly oxidized to sulindac sulfone, a

biologically inactive metabolite.[1][2] Monitoring the levels of sulindac and its metabolites,

including sulindac sulfone, in biological matrices is crucial for pharmacokinetic and

pharmacodynamic studies. Approximately 50% of an administered dose of sulindac is excreted

in the urine, primarily as the conjugated sulfone metabolite.[3] This document provides detailed

protocols for the quantification of sulindac sulfone in human plasma and urine using High-

Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid

Chromatography with tandem mass spectrometry (LC-MS/MS).

Metabolic Pathway of Sulindac
Sulindac undergoes a series of metabolic transformations in the body. The prodrug is reversibly

reduced to the active sulindac sulfide and irreversibly oxidized to the inactive sulindac
sulfone.[2]
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Goal of Analysis

Expected Concentration Range?

High Selectivity Needed?

Low (ng/mL)

HPLC-UV

High (µg/mL)

No

LC-MS/MS

Yes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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